Cas no 2137065-36-0 (tert-butyl N-[(2R)-1-(4-methyl-1,3-thiazol-5-yl)-1-oxopropan-2-yl]carbamate)

• Product Name: tert-butyl N-[(2R)-1-(4-methyl-1,3-thiazol-5-yl)-1-oxopropan-2-yl]carbamate
• CAS No: 2137065-36-0
• MF: C₁₂H₁₈N₂O₃S
• MW: 270.347921848297
• CID: 6182741
• PubChem ID: 165715798
• Update Time: 2025-05-22

tert-butyl N-[(2R)-1-(4-methyl-1,3-thiazol-5-yl)-1-oxopropan-2-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-798727
• tert-butyl N-[(2R)-1-(4-methyl-1,3-thiazol-5-yl)-1-oxopropan-2-yl]carbamate
• 2137065-36-0

• Inchi： 1S/C12H18N2O3S/c1-7(14-11(16)17-12(3,4)5)9(15)10-8(2)13-6-18-10/h6-7H,1-5H3,(H,14,16)/t7-/m1/s1
• InChI Key： IYOTTXIDXQNSJS-SSDOTTSWSA-N
• SMILES： S1C=NC(C)=C1C([C@@H](C)NC(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 270.10381361g/mol
• Monoisotopic Mass: 270.10381361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 96.5Ų

Additional information on tert-butyl N-[(2R)-1-(4-methyl-1,3-thiazol-5-yl)-1-oxopropan-2-yl]carbamate

tert-butyl N-[(2R)-1-(4-methyl-1,3-thiazol-5-yl)-1-oxopropan-2-yl]carbamate: A Comprehensive Overview

tert-butyl N-[(2R)-1-(4-methyl-1,3-thiazol-5-yl)-1-oxopropan-2-yl]carbamate is a compound with the CAS number 2137065-36-0, which has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which incorporates a tert-butyl group, a carbamate functional group, and a thiazole ring. The presence of these structural elements contributes to its diverse chemical properties and potential applications in drug development and agrochemicals.

The tert-butyl group in the molecule serves as a bulky substituent, which can influence the compound's stability and reactivity. This group is often utilized in organic synthesis to modulate the physical and chemical properties of molecules. The carbamate functional group, on the other hand, is known for its ability to form hydrogen bonds, making it a valuable component in bioactive compounds. The thiazole ring, a heterocyclic aromatic structure, is a key feature of this compound, as it can impart both electronic and steric effects that are crucial for biological activity.

Recent studies have highlighted the potential of tert-butyl N-[(2R)-1-(4-methyl-1,3-thiazol-5-yl)-1-oxopropan-2-yl]carbamate as a lead compound in drug discovery. Researchers have explored its ability to inhibit specific enzymes and receptors, which could pave the way for novel therapeutic agents. For instance, investigations into its interaction with kinase enzymes have shown promising results, suggesting its potential role in anticancer drug development.

In addition to its pharmacological applications, this compound has also been studied for its role in agrochemicals. The thiazole ring is a common structural motif in fungicides and insecticides, and the presence of this group in the molecule suggests that it may exhibit similar bioactivity. Recent experiments have demonstrated its efficacy against various plant pathogens, making it a candidate for further development as an agricultural pesticide.

The synthesis of tert-butyl N-[(2R)-1-(4-methyl-1,3-thiazol-5-yl)-1-oxopropan-2-yl]carbamate involves a multi-step process that typically begins with the preparation of the thiazole derivative. This is followed by the introduction of the carbamate group through nucleophilic substitution or coupling reactions. The stereochemistry at the (2R) position is critical for determining the compound's biological activity, and researchers have employed various chiral resolution techniques to ensure high enantiomeric purity.

One of the most recent advancements in the study of this compound involves its application in targeted drug delivery systems. Scientists have explored its ability to act as a carrier for therapeutic agents, leveraging its structural properties to enhance drug solubility and bioavailability. Preliminary results indicate that this approach could significantly improve the efficacy of existing medications while reducing side effects.

Furthermore, computational chemistry has played a pivotal role in understanding the molecular interactions of tert-butyl N-[...]carbamate. Advanced molecular modeling techniques have provided insights into its binding modes with target proteins, enabling researchers to design more potent analogs with improved pharmacokinetic profiles.

In conclusion, tert-butyl N-[...]carbamate (CAS No: 2137065360) represents a promising compound with diverse applications in both pharmacology and agriculture. Its unique structure and bioactive properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to make significant contributions to various fields within the chemical sciences.